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Compound of Interest

Compound Name: 3',5,5'-Trichlorosalicylanilide
Cat. No.: B15561490
Get Quote
\ J

This guide provides immediate safety, handling, and disposal protocols for researchers,
scientists, and drug development professionals working with 3',5,5'-Trichlorosalicylanilide.
Adherence to these procedures is critical for ensuring laboratory safety and regulatory
compliance.

Chemical Identifier:

Compound Name CAS Number Molecular Formula  Molecular Weight

35,5
Trichlorosalicylanilide

106480-60-8 C13H8CI3NO2 316.57

Alternate Name: 5-Chloro-N-(3,5-dichlorophenyl)-2-hydroxybenzamide.[1]

Hazard Summary

3',5,5'-Trichlorosalicylanilide is classified as a hazardous substance with the following
potential health effects:

o Harmful if swallowed.[2]
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o Causes serious eye irritation.[2]
e May cause respiratory irritation.[2][3]

It may be classified as a Dangerous Good for transport, potentially incurring additional
shipping charges.[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 3',5,5'-Trichlorosalicylanilide.
The following table summarizes the required equipment.
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Body Part Required PPE Rationale
Chemical-resistant gauntlet
gloves (e.g., nitrile or To prevent skin contact.
Hand neoprene) extending up the Leather, paper, or fabric gloves
ands
forearm.[4] Consider wearing a  are unsuitable as they can
lighter pair of disposable absorb the chemical.[4]
gloves underneath.[4]
Safety glasses with side
shields or chemical splash ) o
_ To protect against eye irritation
Eyes/Face goggles. A face shield may be
from dust or splashes.[2]
necessary for splash-prone
procedures.[2]
A standard lab coat is required.
Bod For tasks with a higher risk of To protect skin and clothing
ody

splashing, a chemical-resistant

apron should be worn.

from contamination.

Respiratory

For work with the solid form
outside a fume hood, a
NIOSH-approved respirator
with an organic vapor cartridge

is recommended.

To prevent inhalation of fine
particles and subsequent

respiratory irritation.[2][3]

Footwear

Closed-toe shoes are
mandatory. Chemical-resistant
boots are recommended when

handling large quantities.[4]

To protect feet from spills.

Operational Plan: Step-by-Step Handling Protocol

All handling of 3',5,5'-Trichlorosalicylanilide should occur within a certified chemical fume

hood to minimize inhalation exposure.[5]

Preparation:

o Gather all necessary PPE as outlined in the table above.
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» Ensure a chemical spill kit is readily accessible.

 Verify that safety showers and eyewash stations are unobstructed and operational.[3][6]
o Prepare all necessary equipment and reagents before handling the compound.
Handling:

e Don all required PPE in the correct order (gown, mask/respirator, goggles/face shield,
gloves).

o Work within the sash of a chemical fume hood.

e Handle the compound with care to avoid generating dust.

o Use non-sparking tools if the compound is in a powdered form.[7]
o Keep the container tightly closed when not in use.[2][7]
Post-Handling:

o Decontaminate the work area with a suitable solvent and collect all cleaning materials for
disposal.

 Remove PPE carefully to avoid cross-contamination. The outside of gloves, gown front and
sleeves, and the front of a mask/respirator are considered contaminated.[8]

e Wash hands thoroughly with soap and water after removing gloves.[2]

Emergency Procedures
Spill:

e Minor Spill:
o Alert others in the immediate area.

o Wearing appropriate PPE, collect the spilled material and absorbent into a sealed, labeled
container for disposal as halogenated organic waste.[5]
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o Decontaminate the spill area.
e Major Spill:

o Immediately evacuate the area.

o Notify your institution's Environmental Health and Safety (EHS) department.
Exposure:

o Skin Contact: Immediately remove all contaminated clothing.[4] Vigorously scrub the affected
area with soap and water.[4]

o Eye Contact: Immediately rinse the eyes at an eyewash station with clean water for at least
15 minutes, holding the eyelids open.[4][7] Seek immediate medical attention.[4]

 Inhalation: Move the affected person to fresh air.[2][7] If breathing is difficult, provide oxygen.
Seek medical attention.[7]

 Ingestion: Do NOT induce vomiting.[9] Rinse the mouth with water and seek immediate
medical attention.[2][7]

Disposal Plan

Proper disposal of 3',5,5'-Trichlorosalicylanilide and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Chemical Waste:

o Collect all waste containing 3',5,5'-Trichlorosalicylanilide in a designated, sealed, and
clearly labeled hazardous waste container.

o This waste should be classified as halogenated organic waste.
o Store the waste container in a secure, well-ventilated satellite accumulation area.[5]

e Contaminated Materials:
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o All disposable items that have come into contact with the compound (e.g., gloves, bench
paper, pipette tips) must be collected in a sealed bag and disposed of as solid hazardous

waste.[5]

o Empty Containers:
o Empty containers are considered hazardous waste.[5]
o They should be triple-rinsed with an appropriate solvent (e.g., acetone or ethanol).[5]
o The resulting rinsate must be collected and disposed of as halogenated organic waste.[5]

o After rinsing, the container should be disposed of according to your institution's
procedures for contaminated laboratory materials.[5]

Consult your institution's EHS department for specific disposal guidelines and procedures.

Visual Workflow for Safe Handling

The following diagram outlines the critical steps for safely handling 3',5,5'-
Trichlorosalicylanilide, from preparation to disposal.
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Caption: Workflow for handling 3',5,5'-Trichlorosalicylanilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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